Cas no 146728-78-1 (Olean-12-en-28-oicacid, 3,23-dihydroxy-, b-D-glucopyranosyl ester, (3b,4b)- (9CI))

• Product Name: Olean-12-en-28-oicacid, 3,23-dihydroxy-, b-D-glucopyranosyl ester, (3b,4b)- (9CI)
• CAS No: 146728-78-1
• MF: C₃₆H₅₈O₉
• MW: 634.840332508087
• CID: 151332
• PubChem ID: 127026
• Update Time: 2025-04-19

Olean-12-en-28-oicacid, 3,23-dihydroxy-, b-D-glucopyranosyl ester, (3b,4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3,23-dihydroxy-, b-D-glucopyranosyl ester, (3b,4b)- (9CI)
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 1-O-[(3beta)-3,24-dihydroxy-28-oxoolean-12-en-28-yl]-beta-D-glucopyranose
• 28-Glu-epiederagenin
• 28-O-Glucopyranosylepiederagenin
• Olean-12-en-28-oic acid, 3,23-dihydroxy-, beta-D-glucopyranosyl ester, (3beta,4beta)-
• DTXSID60932898
• 146728-78-1
• BDBM50235146
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9S,10S,12aR,14bS)-10-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 1-O-(3,23-Dihydroxy-28-oxoolean-12-en-28-yl)hexopyranose
• CHEMBL4096910

• Inchi： 1S/C36H58O9/c1-31(2)13-15-36(30(43)45-29-28(42)27(41)26(40)22(18-37)44-29)16-14-34(5)20(21(36)17-31)7-8-24-32(3)11-10-25(39)33(4,19-38)23(32)9-12-35(24,34)6/h7,21-29,37-42H,8-19H2,1-6H3/t21-,22+,23+,24+,25-,26+,27-,28+,29-,32-,33+,34+,35+,36-/m0/s1
• InChI Key： WJMMBVSOQPALFO-ZHMISSTASA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H]([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O[C@H]5[C@@H]([C@H]([C@@H]([C@@H](CO)O5)O)O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 634.40808342g/mol
• Monoisotopic Mass: 634.40808342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins